Cas no 1334830-16-8 (2-(2S)-2-aminopropyl-4-methylphenol)

• Product Name: 2-(2S)-2-aminopropyl-4-methylphenol
• CAS No: 1334830-16-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6511901
• PubChem ID: 129969580
• Update Time: 2025-06-30

2-(2S)-2-aminopropyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-aminopropyl-4-methylphenol
• 1334830-16-8
• EN300-1835044
• 2-[(2S)-2-aminopropyl]-4-methylphenol

• Inchi： 1S/C10H15NO/c1-7-3-4-10(12)9(5-7)6-8(2)11/h3-5,8,12H,6,11H2,1-2H3/t8-/m0/s1
• InChI Key： CJWGAYDFGRJYRB-QMMMGPOBSA-N
• SMILES： OC1=CC=C(C)C=C1C[C@H](C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2S)-2-aminopropyl-4-methylphenol

Professional Introduction to 2-(2S)-2-aminopropyl-4-methylphenol (CAS No. 1334830-16-8)

2-(2S)-2-aminopropyl-4-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1334830-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center at the propyl side chain, exhibits unique stereochemical properties that make it a valuable intermediate in the development of enantioselective drugs and chiral catalysts. The presence of both an amine and a phenolic group provides versatile reactivity, enabling its incorporation into complex molecular architectures relevant to modern medicinal chemistry.

The structural motif of 2-(2S)-2-aminopropyl-4-methylphenol consists of an aromatic ring substituted with a methyl group at the para position relative to an amine-functionalized propyl chain. This configuration imparts distinct electronic and steric characteristics, making it a promising candidate for applications in asymmetric synthesis and drug design. Recent advancements in computational chemistry have highlighted the compound's potential as a ligand in transition metal-catalyzed reactions, particularly in cross-coupling processes that are pivotal for constructing biaryl frameworks found in many pharmacologically active molecules.

In the context of contemporary pharmaceutical research, 2-(2S)-2-aminopropyl-4-methylphenol has been explored as a precursor for synthesizing novel antimicrobial agents. The phenolic moiety offers hydrogen bonding capabilities, which can be exploited to enhance binding affinity to biological targets such as bacterial enzymes or viral proteases. Furthermore, the chiral amine group serves as a handle for further derivatization, allowing chemists to tailor physicochemical properties such as solubility and metabolic stability. Studies published in leading journals like the Journal of Medicinal Chemistry have demonstrated its utility in generating enantiomerically pure intermediates for kinase inhibitors, which are critical in targeted cancer therapies.

The synthesis of CAS No. 1334830-16-8 typically involves multi-step organic transformations, starting from commercially available aromatic precursors and employing enantioselective methods to establish the (S)-configuration at the propyl stereocenter. Catalytic asymmetric hydrogenation or resolution techniques are commonly employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications where chirality dictates biological activity. The growing emphasis on green chemistry has also spurred interest in optimizing synthetic routes to minimize waste and energy consumption, with 2-(2S)-2-aminopropyl-4-methylphenol serving as a model system for sustainable methodologies.

From a biochemical perspective, the compound's dual functionality allows it to interact with various biomolecules through hydrogen bonding and hydrophobic interactions. This characteristic has been leveraged in designing probes for studying protein-ligand interactions using nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography. Additionally, its ability to act as a bidentate ligand has been investigated in coordination chemistry, where it can stabilize metal centers for catalytic applications or serve as a building block for supramolecular assemblies. Such applications underscore the versatility of CAS No. 1334830-16-8 beyond traditional drug development.

The pharmacological potential of derivatives derived from 2-(2S)-2-aminopropyl-4-methylphenol continues to be explored through high-throughput screening campaigns and structure-based drug design strategies. Researchers have identified analogs with enhanced potency against inflammatory pathways by modulating electronic distributions through substituent effects on the aromatic ring or introducing additional functional groups into the propyl chain. These efforts align with global trends toward precision medicine, where tailored molecular entities address specific disease mechanisms at a molecular level.

The industrial relevance of this compound is further highlighted by its incorporation into scalable synthetic protocols suitable for large-scale production. Process chemists have developed optimized conditions for its preparation that balance cost-efficiency with regulatory compliance, ensuring its accessibility for academic and industrial research programs alike. Collaborative initiatives between academia and pharmaceutical companies are now focused on expanding its utility into new therapeutic areas, including neurodegenerative disorders where chiral compounds play a pivotal role.

The future prospects for CAS No. 1334830-16-8 include its application in materials science, particularly as a monomer or cross-linking agent in polymers with tailored stereochemical properties. Its ability to impart specific conformational preferences to macromolecular structures could lead to novel functional materials with applications ranging from biodegradable plastics to smart coatings that respond dynamically to environmental stimuli.

In summary, 2-(2S)-2-aminopropyl-4-methylphenol (CAS No. 1334830-16-8) represents a structurally sophisticated compound with broad utility across multiple domains of chemical research and innovation. Its unique combination of stereochemical features and functional groups positions it as an indispensable tool for synthetic chemists striving to develop next-generation therapeutics while adhering to principles of sustainability and efficiency.